Cas no 40281-54-7 (1-(1H-Indol-3-yl)-2-phenylethanone)

• Product Name: 1-(1H-Indol-3-yl)-2-phenylethanone
• CAS No: 40281-54-7
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD00540079
• CID: 925564
• PubChem ID: 266609
• Update Time: 2025-04-19

1-(1H-Indol-3-yl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-yl)-2-phenylethanone
• 1-(1H-Indol-3-yl)-2-phenyl-ethanone
• 1-benzyl-(indole-3-yl)carboxaldehyde
• 1-indol-3-yl-2-phenyl-ethanone
• 3-indolyl benzyl ketone
• 3-Phenylacetylindol
• AC1L6GF0
• AC1Q5GD2
• AR-1I7709
• Benzyl-indol-3-yl-keton
• CTK1D6719
• Ethanone, 1-(3-indolyl)-2-phenyl-
• NSC105331
• Oprea1_676075
• STK017633
• 1-(1H-indol-3-yl)-2-phenylethan-1-one
• PB42761
• Ethanone, 1-(1H-indole-3-yl)-2-phenyl-
• MFCD00540079
• SCHEMBL15902100
• BS-42983
• DB-069983
• NSC-105331
• doi:10.14272/MVJGJYRFWKGPTI-UHFFFAOYSA-N.1
• 40281-54-7
• 1-(1H-Indol-3-yl)-2-phenylethanone #
• 10.14272/MVJGJYRFWKGPTI-UHFFFAOYSA-N
• DTXSID20295754
• SY321547
• 1-(3-Indolyl)-2-phenylethanone
• 3-phenylacetylindole
• D78963

• MDL： MFCD00540079
• Inchi： 1S/C16H13NO/c18-16(10-12-6-2-1-3-7-12)14-11-17-15-9-5-4-8-13(14)15/h1-9,11,17H,10H2
• InChI Key： MVJGJYRFWKGPTI-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86
• LogP: 3.59330